A Technical Guide to the PARP-1 Binding Affinity and Specificity of Olaparib
A Technical Guide to the PARP-1 Binding Affinity and Specificity of Olaparib
Audience: Researchers, scientists, and drug development professionals.
Disclaimer: Initial searches for a compound designated "BIBD-300" did not yield specific public data. Therefore, this guide focuses on Olaparib (AZD2281) , a well-characterized and clinically approved PARP inhibitor, to serve as a representative example and fulfill the core technical requirements of the original request.
Executive Summary
Poly(ADP-ribose) polymerase 1 (PARP-1) is a critical enzyme in the DNA damage response (DDR), primarily involved in the repair of single-strand breaks (SSBs).[1][2] Its inhibition in cancer cells with deficiencies in other DNA repair pathways, such as those with BRCA1/2 mutations, leads to a synthetic lethal phenotype, making PARP-1 a key oncology target.[3] Olaparib is a potent, orally active PARP inhibitor approved for the treatment of various cancers, including those of the ovary, breast, and prostate.[3][4] This document provides a detailed technical overview of Olaparib's binding affinity for PARP-1 and its selectivity profile across the broader PARP enzyme family, supported by experimental methodologies and data visualizations.
Quantitative Binding Affinity and Specificity Data
The potency and selectivity of Olaparib have been characterized using various biochemical and cellular assays. The following tables summarize key quantitative metrics such as the half-maximal inhibitory concentration (IC50) and the dissociation constant (Kd).
Table 2.1: Olaparib Binding Affinity for PARP-1
This table presents the inhibitory potency of Olaparib against the PARP-1 enzyme. Values can vary based on assay conditions, such as the use of full-length enzymes versus catalytic domains.[5]
| Metric | Value (nM) | Assay Type | Source |
| IC50 | 13 | Enzymatic Assay | [4] |
| IC50 | < 0.1 µM (100 nM) | Catalytic Assay | [6] |
| IC50 | ~5 | N/A | [7] |
| Kd | 1.8 | Surface Plasmon Resonance (SPR) | [8] |
| Median KI | 0.5 - 1 | Literature Compilation | [2] |
Table 2.2: Olaparib Selectivity Profile Across PARP Family Enzymes
This table illustrates the binding affinity of Olaparib against various PARP family members, highlighting its selectivity. Olaparib is most potent against PARP-1 and PARP-2, which share high homology in their catalytic domains.[4][5]
| Enzyme Target | IC50 (nM) | Fold Selectivity vs. PARP-1 (Approx.) | Source |
| PARP-1 | 1.9 | 1x | [5] |
| PARP-2 | 1.0 | ~2x more potent | [5] |
| PARP-3 | 210 | ~110x | [5] |
| TNKS-1 (PARP-5a) | 28 | ~15x | [5] |
| TNKS-2 (PARP-5b) | 7.9 | ~4x | [5] |
| PARP-6 | >10,000 | >5000x | [5] |
Note: Fold selectivity is calculated based on the IC50 values from the cited source for direct comparison.
Experimental Protocols
The determination of PARP inhibitor binding affinity and specificity relies on a variety of robust in vitro and cellular assays.
Biochemical Assays
3.1.1 Enzymatic Inhibition ADP-Ribosylation Assay This assay directly measures the catalytic activity of PARP enzymes.[5]
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Principle: PARP enzymes use nicotinamide adenine dinucleotide (NAD+) as a substrate to synthesize poly(ADP-ribose) (PAR) chains on acceptor proteins (auto-modification) or histones in the presence of damaged DNA.[1][4][9] The inhibitory effect of a compound is quantified by measuring the reduction in PAR formation.
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General Protocol:
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Recombinant human PARP enzyme is incubated in an assay buffer containing biotinylated-NAD+, histones, and sheared "activating" DNA.
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The test compound (e.g., Olaparib) is added at various concentrations.
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The reaction is allowed to proceed at a controlled temperature (e.g., 25°C).
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The reaction is stopped, and the biotinylated-PAR chains formed are captured on a streptavidin-coated plate.
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The amount of captured PAR is detected using an anti-PAR antibody conjugated to a reporter enzyme (e.g., horseradish peroxidase), followed by the addition of a chemiluminescent or colorimetric substrate.
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The signal is read on a plate reader, and IC50 values are calculated from the dose-response curves.
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3.1.2 Fluorescence Polarization (FP) Competitive Binding Assay This is a high-throughput method to screen for and characterize inhibitors that bind to the NAD+ pocket.[10][11]
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Principle: A fluorescent probe containing the Olaparib structure (PARPi-FL) is used.[10] When this probe is bound to the larger PARP-1 enzyme, it tumbles slowly in solution, emitting highly polarized light.[11] When a test inhibitor competes for the same binding site, it displaces the fluorescent probe, which then tumbles freely and emits depolarized light. The change in polarization is proportional to the binding of the test compound.[11]
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General Protocol:
-
Purified PARP-1 enzyme is incubated with the Olaparib-containing fluorescent probe in an assay buffer.
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The test inhibitor is added in serial dilutions.
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The mixture is incubated at room temperature to reach binding equilibrium.
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Fluorescence polarization is measured using a plate reader equipped with the appropriate filters (e.g., λex = 485 nm; λem = 528 nm).[10]
-
IC50 values are determined by plotting the decrease in fluorescence polarization against the inhibitor concentration.
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Biophysical Assays
3.2.1 Surface Plasmon Resonance (SPR) SPR provides real-time, label-free analysis of binding kinetics, determining both association (kon) and dissociation (koff) rate constants, from which the dissociation constant (Kd) is calculated.[8]
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Principle: One binding partner (e.g., the PARP catalytic domain) is immobilized on a sensor chip. A solution containing the other partner (the inhibitor, or analyte) flows over the surface. Binding causes a change in the refractive index at the surface, which is detected as a change in the SPR signal.
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General Protocol:
-
The catalytic domain of the PARP enzyme is immobilized onto a sensor chip surface.
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A series of concentrations of the inhibitor (e.g., Olaparib) are injected sequentially over the chip surface to measure association.
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A buffer-only solution is then flowed over the surface to measure dissociation.
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The sensorgrams (plots of SPR signal vs. time) are fitted to kinetic models to determine kon, koff, and calculate Kd (koff/kon).
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Cellular Assays
3.3.1 Cellular PARP Activity Assay This assay confirms that the inhibitor engages its target and inhibits its activity within a cellular context.[6][12]
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Principle: The basal or DNA damage-induced level of PAR in cells is measured. Effective PARP inhibitors will reduce the amount of cellular PAR.
-
General Protocol:
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Cultured cells are treated with the PARP inhibitor at various concentrations for a defined period.
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Optionally, DNA damage can be induced (e.g., with H₂O₂) to stimulate PARP activity.
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Cells are lysed, and total protein is quantified.
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PAR levels in the lysate are measured, typically using an ELISA-based method with an anti-PAR antibody.
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The reduction in PAR levels indicates the cellular potency of the inhibitor.
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3.3.2 Cell Viability / Growth Inhibition Assays (MTT, Colony Formation) These assays measure the functional consequence of PARP inhibition, particularly in cancer cell lines with specific genetic backgrounds (e.g., BRCA1/2 mutations).[3]
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Principle: The synthetic lethal interaction between PARP inhibition and defects in homologous recombination (like BRCA mutations) leads to cell death.[3] These assays quantify the inhibitor's ability to reduce cell viability or proliferative capacity.
-
General Protocol (MTT Assay):
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Cells are seeded in 96-well plates and allowed to adhere.
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Cells are treated with a range of inhibitor concentrations for a prolonged period (e.g., 72 hours or more).
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A tetrazolium salt (like MTT) is added, which is converted by metabolically active cells into a colored formazan product.
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The formazan is solubilized, and the absorbance is read on a plate reader.
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The reduction in absorbance correlates with the loss of cell viability, from which IC50 values are calculated.
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Visualizations
Workflow for PARP Inhibitor Characterization
Caption: Workflow for discovery and characterization of PARP-1 inhibitors.
Olaparib Selectivity Profile
Caption: Binding affinity profile of Olaparib across PARP family members.
References
- 1. Crystal structure-based discovery of a novel synthesized PARP1 inhibitor (OL-1) with apoptosis-inducing mechanisms in triple-negative breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
- 2. Inhibitors of PARP: Number crunching and structure gazing - PMC [pmc.ncbi.nlm.nih.gov]
- 3. Comparative antiproliferative effects of iniparib and olaparib on a panel of triple-negative and non-triple-negative breast cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]
- 4. researchgate.net [researchgate.net]
- 5. Structural Basis for Potency and Promiscuity in Poly(ADP-ribose) Polymerase (PARP) and Tankyrase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
- 6. Preclinical Evaluation of the PARP Inhibitor, Olaparib, in Combination with Cytotoxic Chemotherapy in Pediatric Solid Tumors - PMC [pmc.ncbi.nlm.nih.gov]
- 7. researchgate.net [researchgate.net]
- 8. Dissecting the molecular determinants of clinical PARP1 inhibitor selectivity for tankyrase1 - PMC [pmc.ncbi.nlm.nih.gov]
- 9. youtube.com [youtube.com]
- 10. bpsbioscience.com [bpsbioscience.com]
- 11. bpsbioscience.com [bpsbioscience.com]
- 12. A Phase I, dose‐finding and pharmacokinetic study of olaparib (AZD2281) in Japanese patients with advanced solid tumors - PMC [pmc.ncbi.nlm.nih.gov]
